N-(4-ethoxyphenyl)-2-{[4-(furan-2-ylmethyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C22H21N5O3S
• Molecular Weight: 435.5 g/mol
• IUPAC Name: N-(4-ethoxyphenyl)-2-[[4-(furan-2-ylmethyl)-5-pyridin-3-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H21N5O3S/c1-2-29-18-9-7-17(8-10-18)24-20(28)15-31-22-26-25-21(16-5-3-11-23-13-16)27(22)14-19-6-4-12-30-19/h3-13H,2,14-15H2,1H3,(H,24,28)
• InChI Key: FLYRJQMLNBLHEB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2CC3=CC=CO3)C4=CN=CC=C4

Description

N-(4-Ethoxyphenyl)-2-{[4-(furan-2-ylmethyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a triazole-based acetamide derivative featuring a furan-2-ylmethyl substituent at the 4-position of the triazole ring and a pyridin-3-yl group at the 5-position. The N-aryl group in the acetamide moiety is a 4-ethoxyphenyl ring. This compound belongs to a class of 1,2,4-triazole derivatives known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anti-exudative properties .

Synthesis typically involves alkylation of 4-amino-5-(furan-2-yl)-4H-1,2,4-triazole-3-thione with α-chloroacetamides in ethanolic KOH, followed by purification via recrystallization .

Biological Activity

N-(4-ethoxyphenyl)-2-{[4-(furan-2-ylmethyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a complex organic compound with significant potential in pharmaceutical applications. Its molecular formula is C22H21N5O3S, and it has a molecular weight of 435.5 g/mol. This compound has garnered attention for its biological activities, particularly in antimicrobial and anticancer research.

Chemical Structure and Properties

Property	Value
Molecular Formula	C22H21N5O3S
Molecular Weight	435.5 g/mol
IUPAC Name	N-(4-ethoxyphenyl)-2-{[4-(furan-2-ylmethyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
CAS Number	573935-63-4

Antimicrobial Activity

Research has demonstrated that compounds containing the triazole core exhibit substantial antimicrobial properties. For instance, studies have shown that derivatives of triazoles can effectively inhibit the growth of various bacterial strains, including both Gram-positive and Gram-negative bacteria. The specific activity of N-(4-ethoxyphenyl)-2-{[4-(furan-2-ylmethyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide against common pathogens such as Staphylococcus aureus and Escherichia coli has not been extensively documented but is hypothesized based on structural similarities with other triazole derivatives that demonstrate such activity .

Anticancer Properties

Recent studies have indicated that triazole-based compounds possess anticancer properties. For example, a screening of a drug library identified several triazole derivatives with significant cytotoxic effects against various cancer cell lines. The mechanism of action often involves the induction of apoptosis and inhibition of cell proliferation. Although specific data on N-(4-ethoxyphenyl)-2-{[4-(furan-2-ylmethyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is limited, its structural components suggest potential efficacy in cancer therapy .

Case Studies and Research Findings

• Antimicrobial Screening : A study involving various aryl-substituted compounds showed that those with similar structural features to N-(4-ethoxyphenyl)-2-{[4-(furan-2-ylmethyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide exhibited strong biofilm inhibition against Pseudomonas aeruginosa and Salmonella enterica. The minimum inhibitory concentrations (MIC) ranged from 6 to 32 μg/mL for effective compounds .
• Cytotoxicity Assays : In vitro studies have been conducted on triazole derivatives to assess their cytotoxic effects on cancer cell lines. Compounds similar to N-(4-ethoxyphenyl)-2-{[4-(furan-2-ylmethyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide showed IC50 values indicating effective inhibition of cancer cell growth at low concentrations .

Scientific Research Applications

Medicinal Chemistry

Antimicrobial Activity
Research indicates that derivatives of triazole compounds exhibit significant antimicrobial properties. N-(4-ethoxyphenyl)-2-{[4-(furan-2-ylmethyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has shown promise as a potential antimicrobial agent against a range of pathogens. The triazole moiety is known for its ability to inhibit fungal cytochrome P450 enzymes, making it an attractive candidate for antifungal drug development .

Anticancer Properties
Triazole derivatives have been investigated for their anticancer activities. Studies have suggested that N-(4-ethoxyphenyl)-2-{[4-(furan-2-ylmethyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide may inhibit tumor growth by inducing apoptosis in cancer cells. This compound's structure allows it to interact with specific biological targets involved in cancer proliferation .

Anti-inflammatory Effects
In silico studies have indicated that this compound may act as a 5-lipoxygenase inhibitor, which is crucial in the inflammatory response. Such inhibition could lead to reduced inflammation and pain relief in various conditions such as arthritis and asthma .

Agricultural Applications

Fungicides and Herbicides
The compound's triazole structure is well-documented for its fungicidal properties. Research has explored its potential use as a fungicide in agriculture to combat plant diseases caused by fungal pathogens. The efficacy of N-(4-ethoxyphenyl)-2-{[4-(furan-2-ylmethyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide as a herbicide is also under investigation, given its ability to disrupt critical biochemical pathways in target weeds .

Material Sciences

Polymer Chemistry
In material sciences, the compound can be utilized in the synthesis of novel polymers with enhanced properties. The incorporation of triazole units into polymer matrices may improve thermal stability and mechanical strength, making them suitable for various industrial applications .

Summary Table of Applications

Application Area	Potential Uses	Mechanism/Action
Medicinal Chemistry	Antimicrobial agent	Inhibition of fungal cytochrome P450 enzymes
	Anticancer properties	Induction of apoptosis in cancer cells
	Anti-inflammatory effects	Inhibition of 5-lipoxygenase
Agricultural	Fungicides	Disruption of fungal growth
	Herbicides	Interference with biochemical pathways in weeds
Material Sciences	Polymer synthesis	Enhanced thermal stability and mechanical strength

Comparison with Similar Compounds

Key Observations :

Triazole-4 Substituents :

• The furan-2-ylmethyl group in the target compound may enhance anti-exudative activity compared to ethyl or methyl substituents, as furan derivatives exhibit strong anti-inflammatory effects .
• Compounds with 4-ethyl or 4-methylphenyl groups (e.g., VUAA-1) show insect olfactory receptor (Orco) agonism, suggesting substituent-dependent target specificity .

Pyridine Position: Pyridin-3-yl (target compound) vs.

N-Aryl Modifications :

• Electron-withdrawing groups (e.g., nitro, halogen) on the N-aryl ring improve antimicrobial and antioxidant activities .
• 4-Ethoxy (target) vs. 4-methoxy (): Ethoxy’s larger size may enhance lipophilicity, improving membrane permeability .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound (Source)	Melting Point (°C)	IR Peaks (cm⁻¹)	NMR Shifts (δ, ppm)
Target Compound	Not reported	~1669 (C=O), ~1537 (C=N)	Not available
Compound 11 ()	216–218	1669 (C=O), 1537 (C=N)	Aromatic H: 7.2–8.1
Compound 15 ()	207–209	1670 (C=O), 1540 (C=N)	Aromatic H: 7.3–8.2
ZE-5a ()	Not reported	~1675 (C=O)	Aromatic H: 6.9–7.8

Key Observations :

• The target compound’s IR spectrum aligns with analogs, confirming the presence of C=O and C=N bonds critical for bioactivity .
• Higher melting points (e.g., 207–274°C in ) correlate with rigid aromatic systems and hydrogen-bonding capacity.

Pharmacological Performance

Anti-Exudative Activity (AEA):

• In rodent models, 15 out of 21 furan-2-yl triazole acetamides (e.g., derivatives) showed AEA at 10 mg/kg, with 8 surpassing diclofenac sodium (8 mg/kg) .
• Structure-Activity Relationship (SAR) :
  • Furan-2-yl : Essential for AEA; removal reduces activity .
  • N-Aryl Substituents : 4-Nitro and 4-chloro groups enhance AEA by 20–30% compared to methoxy .

Q & A

Q. What are the established synthetic routes for this compound, and what key reaction conditions optimize yield?

The synthesis involves sequential alkylation and condensation reactions. A typical route includes:

• Alkylation of 2-((4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamide with α-chloroacetamides under basic conditions (e.g., KOH) to form the thioether linkage .
• Paal-Knorr condensation to modify the amino group at the 4th position of the triazole ring, introducing pyrolium fragments .
• Catalytic systems like pyridine/zeolite (Y-H) under reflux (150°C, 5 hours) enhance reaction efficiency .

Q. Which analytical techniques are critical for structural confirmation?

• Spectroscopy : NMR (¹H, ¹³C) for backbone and substituent analysis, IR for functional group identification (e.g., sulfanyl, acetamide) .
• Crystallography : X-ray diffraction to resolve 3D conformation, particularly for assessing π-π stacking between the pyridin-3-yl and triazole rings .

Q. What preliminary assays screen for anti-exudative activity?

• In vitro : Protein denaturation inhibition assays (e.g., bovine serum albumin) to assess anti-inflammatory potential.
• Cell-based : Inhibition of TNF-α or IL-6 secretion in macrophage models .

Advanced Research Questions

Q. How do substituents at the triazole and phenyl residues modulate anti-exudative activity?

• Triazole modifications : Substitution at the 4th position with furan-2-ylmethyl enhances lipophilicity, improving membrane permeability .
• Phenyl residue : Electron-withdrawing groups (e.g., nitro, chloro) at the 4th position of the phenyl ring increase activity by 20–30% compared to methoxy or ethyl groups .
• Pyridin-3-yl : The heteroaromatic system facilitates hydrogen bonding with inflammatory mediators like COX-2 .

Q. How should in vivo anti-exudative studies be designed to ensure reproducibility?

• Model selection : Formalin-induced edema in rats (dose range: 50–100 mg/kg) is a standard model .
• Controls : Include indomethacin (10 mg/kg) as a positive control.
• Endpoints : Measure paw volume (plethysmometry) and inflammatory markers (ELISA for PGE2) at 24-hour intervals .

Q. What strategies address discrepancies in activity data across structural analogs?

• Dose-response reevaluation : Ensure compounds are tested at equimolar concentrations to account for bioavailability differences .
• Metabolic profiling : Use LC-MS to identify active metabolites that may contribute to observed effects .
• Computational modeling : Molecular docking (e.g., AutoDock Vina) to correlate substituent effects with target binding (e.g., COX-2 active site) .

Methodological Considerations

• Synthetic optimization : Vary solvent polarity (DMF vs. ethanol) and catalyst loading (5–10% zeolite) to improve yield .
• Activity validation : Triangulate in vitro and in vivo data with structural analogs (e.g., N-(4-chlorophenyl) derivatives) to confirm structure-activity trends .
• Data interpretation : Use multivariate analysis (e.g., PCA) to disentangle substituent contributions from confounding factors like crystallinity or solubility .